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Substance Identification and Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diclobutrazol

CAS No.: 66345-62-8

Cat. No.: S593295

The table below summarizes the key identification and physicochemical data for Diclobutrazol.

Property Description

Chemical Name Diclobutrazol (also known as dichlobutrazol) [1]
CAS Number 75736-33-3 [1] [2] [3]

Molecular Formula C15H19CI2N30 [1] [2] [3]

Molecular Weight 328.24 g/mol [1] [2] [3]

Physical State Neat (Solid) [1]

Melting Point 140 - 143 °C [1] [3]

Boiling Point 484.3 °C at 760 mmHg (predicted) [1] [3]
Flash Point > 100 °C [1] [3]

Density 1.28 g/cm? (predicted) [1] [3]

Storage Temp. 0-6 °C [3]

Hazards Identification
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Diclobutrazol is classified as hazardous according to the available Safety Data Sheet, with the following

specific risks [1]:

e Eye Irritation: Category 2 (Causes serious eye irritation) [1].
e Aquatic Hazard: Hazardous to the aquatic environment with long-lasting effects (Chronic Category

2) [1].

The associated hazard statements are H319 and H411 [1] [3].

Safe Handling and Control Measures

Aspect Precautionary Measures
General Handle in a well-ventilated place. Avoid formation of dust and aerosols. Avoid contact
Handling with skin and eyes. Use non-sparking tools. Wear suitable protective clothing [1].

| Personal Protection | «+ Eye/Face: Tightly fitting safety goggles with side-shields [1]. * Skin: Wear fire-
resistant, impervious clothing and chemical impermeable gloves [1]. *+ Respiratory: If exposure limits are
exceeded or irritation occurs, use a full-face respirator [1]. | | Storage | Store in a tightly closed container in a

dry, cool, and well-ventilated place. Store apart from foodstuff containers [1]. |

First Aid Measures

The following first aid measures are recommended [1] [2]:

¢ Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration and seek medical attention immediately.

¢ Skin Contact: Take off contaminated clothing immediately. Wash skin with soap and plenty of water.
Consult a doctor.

¢ Eye Contact: Rinse cautiously with water for several minutes (at least 20 minutes). Remove contact
lenses if present and easy to do. Continue rinsing. Consult a doctor.

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison Control Center immediately.
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Disposal Considerations

¢ Product: The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs, feed, or seed by
storage or disposal [1].

e Contaminated Packaging: Containers can be triply rinsed and offered for recycling or be disposed
of in a sanitary landfill [1].

Important Data Gaps and Research Considerations

For a comprehensive risk assessment, you should be aware of the following limitations in the available data:

o Toxicological Data: The SDS explicitly states that data for sections on acute toxicity,
carcinogenicity, mutagenicity, and reproductive toxicity is "not available" [1]. This represents a
significant gap for a full safety evaluation.

¢ Ecological Toxicity: While classified as toxic to aquatic life, specific quantitative data on toxicity to
fish, daphnia, algae, and other organisms is listed as "no data available" [1].

e Drug Development Context: The search results confirm that Diclobutrazol is an agricultural
fungicide [2] [4] [3]. It is not a pharmaceutical compound. For comparison, [5] details Cilostazol, a
phosphodiesterase Il inhibitor used to treat intermittent claudication, which is structurally and
functionally distinct from Diclobutrazol.

Proposed Experimental Protocol for Data Gap Analysis

Given the lack of toxicological data, here is a proposed high-level protocol to characterize the substance's

safety profile, which could form the basis of a whitepaper.

1. Objective: To determine the acute oral toxicity and identify target organs of Diclobutrazol in a rodent

model.

2. Methodology:

e Test System: OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

e Animals: Female Wistar rats (n= per group), aged 8-12 weeks.

e Dosing: Administer Diclobutrazol via oral gavage in a single dose. Test a progression of doses (e.qg.,
50, 300, 2000 mg/kg body weight) to determine the toxicity class.
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e Observations: Monitor for mortality, clinical signs of toxicity (e.g., lethargy, tremors), and changes in
body weight for 14 days post-administration.

e Necropsy: Perform gross necropsy on all animals at termination. Collect and preserve key organs
(liver, kidneys, spleen, heart, lungs) for potential histopathological examination.

¢ Endpoint: Determine the LDso or classify the substance according to the Globally Harmonized
System (GHS).

The workflow for this experimental approach can be summarized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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